N-(4-methoxy-2-nitrophenyl)isonicotinamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H11N3O4/c1-20-10-2-3-11(12(8-10)16(18)19)15-13(17)9-4-6-14-7-5-9/h2-8H,1H3,(H,15,17)
• InChI Key: JOVGZSBPOPXXFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=NC=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol

Description

N-(4-methoxy-2-nitrophenyl)isonicotinamide, also known as MNPN, is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the nitroaromatic class of compounds and is widely used in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(4-methoxy-2-nitrophenyl)isonicotinamide is not fully understood. However, it is known to interact with proteins and nucleic acids through hydrogen bonding and hydrophobic interactions. N-(4-methoxy-2-nitrophenyl)isonicotinamide has also been shown to inhibit the activity of enzymes by binding to their active sites.
Biochemical and Physiological Effects
N-(4-methoxy-2-nitrophenyl)isonicotinamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and modulate the activity of enzymes. N-(4-methoxy-2-nitrophenyl)isonicotinamide has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxy-2-nitrophenyl)isonicotinamide in lab experiments is its high sensitivity and selectivity. N-(4-methoxy-2-nitrophenyl)isonicotinamide is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, N-(4-methoxy-2-nitrophenyl)isonicotinamide has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research involving N-(4-methoxy-2-nitrophenyl)isonicotinamide. One area of interest is the development of new drugs based on the structure of N-(4-methoxy-2-nitrophenyl)isonicotinamide. Another potential direction is the use of N-(4-methoxy-2-nitrophenyl)isonicotinamide as a tool for studying the structure and function of proteins and nucleic acids. Additionally, N-(4-methoxy-2-nitrophenyl)isonicotinamide may have potential applications in the development of new diagnostic tools for various diseases.

Scientific Research Applications

N-(4-methoxy-2-nitrophenyl)isonicotinamide has a wide range of applications in scientific research. It is commonly used as a fluorescent probe to study the binding properties of proteins and nucleic acids. N-(4-methoxy-2-nitrophenyl)isonicotinamide is also used as a tool to study the structure and function of enzymes, as well as the interaction between drugs and their targets. Additionally, N-(4-methoxy-2-nitrophenyl)isonicotinamide has been shown to have potential applications in the development of new drugs for the treatment of various diseases.

Synthesis routes and methods

Procedure details

The title compound was prepared from isonicotinoyl chloride and 4-methoxy-2-nitroaniline and was obtained as an orange yellow solid as described in Example 1. 1H NMR (CDCl3): 10.79 (s, 1H), 8.83-8.81 (m, 2H), 7.85-7.83 (m, 2H), 7.61-7.55 (m, 2H), 7.40-7.36 (m, 1H), 3.87 (s, 3H).